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Compound of Interest

Compound Name: Frax486

Cat. No.: B15605124 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Frax486, a potent p21-activated kinase (PAK) inhibitor, requires

careful consideration for its disposal due to its chemical nature. While a specific Safety Data

Sheet (SDS) with detailed disposal instructions for Frax486 is not readily available in public

domains, by examining its chemical structure and data from analogous compounds, a safe and

compliant disposal procedure can be formulated.

Frax486 is a complex organic molecule containing a dichlorophenyl group and a

pyridopyrimidinone core.[1] Information on structurally similar chlorinated pyrimidine derivatives

indicates that such compounds should be treated as hazardous waste.[2] Therefore, direct

disposal of Frax486 into standard laboratory trash or down the drain is strictly prohibited.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to handle Frax486 with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. If there

is a risk of generating dust or aerosols, a NIOSH-approved respirator is recommended.[2] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data
For safe handling and storage, refer to the following properties of Frax486:
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Property Value Source

Molecular Formula C₂₅H₂₃Cl₂FN₆O

Molecular Weight 513.39 g/mol

Solubility Soluble to 20 mM in DMSO

Storage Store at -20°C

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of Frax486
waste, including pure compound, contaminated materials, and solutions.

Segregation and Collection:

All waste materials contaminated with Frax486, including unused compound, solutions,

contaminated pipette tips, gloves, and empty containers, must be collected in a

designated hazardous waste container.

The container must be made of a compatible material (e.g., polyethylene), be in good

condition, and have a secure, leak-proof lid.

Do not mix Frax486 waste with other incompatible waste streams.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include the full chemical name: "Frax486 (6-(2,4-dichlorophenyl)-8-ethyl-2-

((3-fluoro-4-(piperazin-1-yl)phenyl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one)".

Indicate the approximate quantity or concentration of the waste.

Include the date of accumulation and the name of the principal investigator or laboratory.

Storage:
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Store the sealed and labeled hazardous waste container in a designated, secure area

away from general laboratory traffic.

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

Institutional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. EHS personnel

are trained to handle and dispose of chemical waste in a compliant and environmentally

responsible manner.

Experimental Workflow for Disposal
The logical flow for the proper disposal of Frax486 waste is depicted in the following diagram:
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Caption: Workflow for the safe disposal of Frax486 waste.

Signaling Pathway for Safe Handling Decisions
This diagram illustrates the decision-making process for handling Frax486, leading to the

correct disposal path.
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Handling Frax486
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Caption: Decision pathway for safe handling and disposal of Frax486.

Disclaimer: The information provided here is based on the chemical properties of Frax486 and

data from structurally related compounds. It is essential to consult your institution's specific

hazardous waste management guidelines and the Environmental Health and Safety (EHS)

department for definitive procedures. Always prioritize safety and regulatory compliance in all

laboratory operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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